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Compound of Interest

Compound Name: CPCCOEt

Cat. No.: B071592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CPCCOEt (7-(Hydroxyimino)cyclopropa[b]chromen-1a-carboxylate ethyl ester) is a potent and

selective non-competitive antagonist of the metabotropic glutamate receptor 1 (mGluR1).[1] It

functions by inhibiting receptor signaling without affecting the binding of glutamate, the

endogenous agonist.[2] This makes CPCCOEt an invaluable tool in neuroscience research for

investigating the physiological and pathological roles of mGluR1 signaling.

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for

CPCCOEt due to its high solubilizing capacity for this compound.[1] This document provides a

detailed protocol for the preparation, storage, and handling of CPCCOEt stock solutions in

DMSO.

Quantitative Data Summary
A summary of the key chemical and physical properties of CPCCOEt is presented below. This

data is essential for accurate calculations and solution preparation.
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Property Value References

IUPAC Name

(-)-ethyl (7E)-7-hydroxyimino-

1,7a-

dihydrocyclopropa[b]chromene

-1a-carboxylate

CAS Number 179067-99-3

Molecular Formula C₁₃H₁₃NO₄

Molecular Weight 247.25 g/mol

Purity ≥98%

Max Solubility in DMSO 100 mM (24.73 mg/mL)

Appearance Solid

Experimental Protocol: Preparing a 100 mM
CPCCOEt Stock Solution
This protocol details the steps to prepare a 100 mM stock solution of CPCCOEt in DMSO,

which is the maximum recommended concentration.

Materials and Equipment
CPCCOEt solid powder (CAS: 179067-99-3)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Sterile microcentrifuge tubes or amber glass vials

Sterile, nuclease-free pipette tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b071592?utm_src=pdf-body
https://www.benchchem.com/product/b071592?utm_src=pdf-body
https://www.benchchem.com/product/b071592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Conduct all weighing and handling of the solid CPCCOEt powder and DMSO within a

chemical fume hood.

Wear appropriate PPE at all times. DMSO can facilitate the absorption of chemicals through

the skin.

Consult the Safety Data Sheet (SDS) for CPCCOEt before use.

Procedure
Calculate Required Mass: To prepare a 100 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL of 100 mM stock: Mass (mg) = 0.1 mol/L x 0.001 L x 247.25 g/mol x

1000 mg/g = 24.73 mg

Weighing: Carefully weigh the calculated amount of CPCCOEt powder on an analytical

balance and transfer it into a sterile vial. It is often practical to add the solvent directly to the

original manufacturer's vial if the entire quantity is being used.

Dissolution: a. Add the calculated volume of DMSO to the vial containing the CPCCOEt
powder. b. Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. c. Visually inspect the solution against a light source to ensure there

are no visible particles.

Troubleshooting Dissolution: If the compound does not dissolve completely, gentle warming

in a 37°C water bath or brief sonication can be applied to aid dissolution. Ensure the solution

cools to room temperature before use.
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Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. b. Clearly label each aliquot with the compound name, concentration,

and date of preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of the CPCCOEt stock solution.

Long-term storage: Store aliquots at -80°C for up to 6 months.

Short-term storage: For frequent use, store aliquots at -20°C for up to 1 month.

Before use, thaw an aliquot at room temperature and ensure the compound is fully dissolved

before diluting it into your experimental buffer or media.

Visualizations
Workflow for Stock Solution Preparation
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Caption: Workflow for preparing CPCCOEt stock solution in DMSO.
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CPCCOEt Mechanism of Action
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Caption: CPCCOEt non-competitively inhibits the mGluR1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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